Cas no 59719-97-0 (Tridecane,1-[bis(tridecyloxy)methoxy]-)

• Product Name: Tridecane,1-[bis(tridecyloxy)methoxy]-
• CAS No: 59719-97-0
• MF: C₄₀H₈₂O₃
• MW: 611.077293872833
• CID: 373331
• PubChem ID: 108815
• Update Time: 2025-04-19

Tridecane,1-[bis(tridecyloxy)methoxy]- Chemical and Physical Properties

Names and Identifiers

• Tridecane,1-[bis(tridecyloxy)methoxy]-
• 1,1',1''-[methylidynetris(oxy)]tris(tridecane)
• 1,1',1''-(Methylidynetris(oxy))tris(tridecane)
• 1-[bis(tridecyloxy)methoxy]tridecane
• SCHEMBL11101061
• 59719-97-0
• NS00055377
• EINECS 261-881-7
• DTXSID20975125

• Inchi： 1S/C40H82O3/c1-4-7-10-13-16-19-22-25-28-31-34-37-41-40(42-38-35-32-29-26-23-20-17-14-11-8-5-2)43-39-36-33-30-27-24-21-18-15-12-9-6-3/h40H,4-39H2,1-3H3
• InChI Key： JBNCQQVJICVAHS-UHFFFAOYSA-N
• SMILES： O(C(OCCCCCCCCCCCCC)OCCCCCCCCCCCCC)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 610.62676
• Monoisotopic Mass: 610.626
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 43
• Rotatable Bond Count: 39
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 18.4
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 0.862
• Boiling Point: 627°C at 760 mmHg
• Flash Point: 259.5°C
• Refractive Index: 1.456
• PSA: 27.69